2-[(E)-{2-[4-(DIMETHYLAMINO)-6-[(4-FLUOROPHENYL)AMINO]-1,3,5-TRIAZIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]-4-NITROPHENOL

Specification

• Molecular Formula: C18H17FN8O3
• Molecular Weight: 412.4 g/mol
• IUPAC Name: 2-[(E)-[[4-(dimethylamino)-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]hydrazinylidene]methyl]-4-nitrophenol
• Standard InChI: InChI=1S/C18H17FN8O3/c1-26(2)18-23-16(21-13-5-3-12(19)4-6-13)22-17(24-18)25-20-10-11-9-14(27(29)30)7-8-15(11)28/h3-10,28H,1-2H3,(H2,21,22,23,24,25)/b20-10+
• Standard InChI Key: KHFJZSIAVYUFSR-KEBDBYFISA-N
• Isomeric SMILES: CN(C)C1=NC(=NC(=N1)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O)NC3=CC=C(C=C3)F
• SMILES: CN(C)C1=NC(=NC(=N1)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O)NC3=CC=C(C=C3)F
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O)NC3=CC=C(C=C3)F

Introduction

The compound 2-[(E)-{2-[4-(Dimethylamino)-6-[(4-Fluorophenyl)amino]-1,3,5-triazin-2-yl]hydrazin-1-ylidene}methyl]-4-nitrophenol is a complex organic molecule featuring a triazine ring, a hydrazine moiety, and a nitrophenol group. This compound is of interest due to its potential biological activities, which can be explored through its structural components.

Structural Components and Their Significance

• Triazine Ring: The triazine ring is a common motif in many biologically active compounds, often used in pharmaceuticals due to its stability and ability to participate in various chemical reactions.

• Hydrazine Moiety: Hydrazine derivatives are known for their versatility in forming complexes and participating in redox reactions, which can be crucial for biological activity.

• Nitrophenol Group: Nitrophenols are known for their antimicrobial properties and can also act as electron acceptors in redox reactions.

Potential Biological Activities

Compounds with similar structures have shown potential in various biological applications:

• Antimicrobial Activity: The presence of a nitrophenol group could confer antimicrobial properties.

• Anticancer Activity: Triazine derivatives have been explored for their anticancer potential due to their ability to interact with biological targets.

Research Findings and Future Directions

While specific research findings on this exact compound are not available, compounds with similar structural motifs have been studied for their biological activities. Future research should focus on synthesizing the compound and evaluating its biological properties, including its potential as an anticancer or antimicrobial agent.